Cas no 1804663-73-7 (Ethyl 4-chloro-6-(difluoromethyl)-3-iodopyridine-2-acetate)

• Product Name: Ethyl 4-chloro-6-(difluoromethyl)-3-iodopyridine-2-acetate
• CAS No: 1804663-73-7
• MF: C₁₀H₉ClF₂INO₂
• MW: 375.538241147995
• CID: 4871308
• Update Time: 2025-10-17

Ethyl 4-chloro-6-(difluoromethyl)-3-iodopyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-6-(difluoromethyl)-3-iodopyridine-2-acetate

• Inchi： 1S/C10H9ClF2INO2/c1-2-17-8(16)4-6-9(14)5(11)3-7(15-6)10(12)13/h3,10H,2,4H2,1H3
• InChI Key： CUAZWOBQRJKVFB-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(F)F)N=C1CC(=O)OCC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 271
• XLogP3: 3
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 4-chloro-6-(difluoromethyl)-3-iodopyridine-2-acetate

Ethyl 4-chloro-6-(difluoromethyl)-3-iodopyridine-2-acetate (CAS No. 1804663-73-7): A Comprehensive Overview

Ethyl 4-chloro-6-(difluoromethyl)-3-iodopyridine-2-acetate (CAS No. 1804663-73-7) is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a chloro, difluoromethyl, and iodine substituent, offers a wide range of applications in the development of novel therapeutic agents.

The chloro and difluoromethyl groups in the molecule contribute to its high reactivity and stability, making it an excellent starting material for various synthetic transformations. The iodine substituent, on the other hand, provides a valuable handle for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings. These reactions are crucial in the synthesis of complex molecules with diverse biological activities.

Recent studies have highlighted the potential of Ethyl 4-chloro-6-(difluoromethyl)-3-iodopyridine-2-acetate in the development of new drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a key intermediate in the synthesis of potent inhibitors of kinases, which are important targets in cancer therapy. The difluoromethyl group has been shown to enhance the potency and selectivity of these inhibitors, while the iodine substituent facilitates further optimization through structure-activity relationship (SAR) studies.

In addition to its applications in cancer research, Ethyl 4-chloro-6-(difluoromethyl)-3-iodopyridine-2-acetate has also shown promise in the field of neurodegenerative diseases. A recent publication in ChemMedChem reported that derivatives of this compound exhibit significant neuroprotective effects, potentially due to their ability to modulate specific enzymes involved in neuronal signaling pathways. The flexibility in functionalizing this molecule allows researchers to explore a wide range of derivatives with tailored properties for different therapeutic applications.

The synthesis of Ethyl 4-chloro-6-(difluoromethyl)-3-iodopyridine-2-acetate involves several well-established synthetic routes. One common approach is the sequential introduction of the chloro, difluoromethyl, and iodine substituents onto a pyridine scaffold. This process typically involves multiple steps, including halogenation, fluorination, and metal-catalyzed coupling reactions. The choice of reagents and reaction conditions is critical to ensure high yields and purity of the final product.

The physical and chemical properties of Ethyl 4-chloro-6-(difluoromethyl)-3-iodopyridine-2-acetate have been extensively studied. It is a solid at room temperature with a melting point ranging from 100 to 105°C. The compound is soluble in common organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO), making it suitable for various synthetic operations. Its stability under different conditions has also been evaluated, confirming its suitability for long-term storage and use in laboratory settings.

The safety profile of Ethyl 4-chloro-6-(difluoromethyl)-3-iodopyridine-2-acetate is an important consideration for its use in pharmaceutical research. While it is not classified as a hazardous material, standard laboratory safety protocols should be followed when handling this compound. Proper personal protective equipment (PPE) such as gloves and goggles should be worn to minimize exposure risks.

In conclusion, Ethyl 4-chloro-6-(difluoromethyl)-3-iodopyridine-2-acetate (CAS No. 1804663-73-7) is a valuable compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an excellent starting material for the synthesis of novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications and derivatives of this compound, further solidifying its importance in the field.